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Compound of Interest

Compound Name: hexaaquacobalt(II)

Cat. No.: B1241676 Get Quote

Technical Support Center: Cobalt(II) Chloride
Hexahydrate
This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers, scientists, and drug development professionals working with the hygroscopic

compound cobalt(II) chloride hexahydrate.

Frequently Asked Questions (FAQs)
Q1: My container of cobalt(II) chloride hexahydrate has turned from a distinct pink to a pale,

wet-looking solid. What happened?

A1: This indicates that the compound has absorbed a significant amount of moisture from the

atmosphere. Cobalt(II) chloride hexahydrate is deliquescent, meaning it can absorb enough

water from the air to dissolve in its own water of crystallization.[1][2] To prevent this, always

ensure the container is tightly sealed and stored in a dry environment.[3][4]

Q2: I'm trying to weigh the powder, but the mass keeps increasing on the balance. How can I

get an accurate measurement?

A2: This is a classic problem when handling highly hygroscopic materials.[5] The powder is

actively absorbing moisture from the air, causing the weight to increase. To mitigate this, you

must minimize the compound's exposure to the ambient atmosphere.[6] Work quickly, use a

weighing bottle with a ground-glass stopper, or weigh the material inside a glove box with a
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controlled, low-humidity atmosphere.[5] For applications where precision is critical, consider

preparing a stock solution from the entire contents of a new bottle and then using aliquots of

the solution.[5]

Q3: The cobalt(II) chloride hexahydrate powder has formed hard clumps. Is it still usable?

A3: Yes, it is likely still usable, but the clumping indicates water absorption.[6] This can make it

difficult to handle and weigh accurately.[7] Depending on your experimental requirements, you

may need to dry the compound to return it to a free-flowing powder and ensure the correct

hydration state. You can gently break up the clumps with a spatula before use, but be aware

that the water content will be higher than specified.[6]

Q4: Can I dry cobalt(II) chloride hexahydrate to its anhydrous form? If so, how?

A4: Yes, you can prepare the anhydrous form by carefully heating the hexahydrate.[2]

However, the heating process must be gradual.[2] Rapid or excessive heating can lead to the

formation of cobalt oxide or an insoluble oxychloride, compromising the sample.[2] A common

laboratory method involves gentle heating in an oven, potentially under a vacuum, at

temperatures between 150–160 °C.[8]

Q5: What are the ideal storage conditions for cobalt(II) chloride hexahydrate?

A5: The compound must be stored in a tightly sealed, airtight container to protect it from

atmospheric moisture.[4][6] The storage area should be cool, dry, and well-ventilated.[9][10]

For long-term storage or in high-humidity environments, keeping the container inside a

desiccator with a suitable drying agent is highly recommended.[5][11]
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Issue Probable Cause Recommended Solution

Unexpected Color Change

The compound is absorbing

atmospheric moisture, leading

to a change in its hydration

state. The anhydrous form is

blue, the dihydrate is purple,

and the hexahydrate is pink.[1]

[12][13]

Immediately seal the container

and store it in a desiccator. If

your experiment requires a

specific hydrate, you may need

to dry the material under

controlled conditions.

Inaccurate Weight

The hygroscopic nature of the

compound causes it to rapidly

absorb water from the air

during weighing.

Use a glove box with a

controlled dry atmosphere for

weighing. Alternatively, work

quickly and use a tared, sealed

weighing vessel. For solutions,

preparing a stock solution from

a full container can provide

better accuracy.[5]

Poor Powder Flow / Caking

The material has absorbed

moisture, causing particles to

clump together.[6][7]

Use a dry spatula to break up

clumps inside a low-humidity

environment (e.g., a glove

box). For future prevention,

ensure storage containers are

always tightly sealed and

consider storing them with a

desiccant.[14]

Compound Appears "Melted"

The hexahydrate is

deliquescent and has

absorbed enough atmospheric

water to dissolve into a

saturated solution.[1][2]

The material can be recovered

by carefully heating it to drive

off the excess water.[2] The

resulting hydration state will

depend on the final

temperature and duration of

heating.
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Data Presentation: Properties of Cobalt(II) Chloride
Hydrates
The properties of cobalt(II) chloride change significantly with its degree of hydration. This is

most visibly noted by the change in color.[1]

Property Anhydrous Dihydrate Hexahydrate

Chemical Formula CoCl₂ CoCl₂·2H₂O CoCl₂·6H₂O

Molar Mass 129.84 g/mol [1] 165.87 g/mol [1] 237.93 g/mol [1][15]

Appearance Blue crystals[1][16]
Purple / Violet-blue

crystals[1][12]

Rose-red / Pink

crystals[1][4]

Density 3.356 g/cm³[1][4] 2.477 g/cm³[1][4] 1.924 g/cm³[1][4]

Melting Point 726 °C[1]
~100 °C

(decomposes)[1][4]

~86 °C (decomposes)

[1][4]

Experimental Protocols
Protocol 1: Standard Procedure for Weighing
Hygroscopic Cobalt(II) Chloride

Place a sealed container of cobalt(II) chloride hexahydrate and all necessary labware

(weighing boat, spatula) inside a desiccator and allow them to equilibrate for at least 30

minutes.

If available, perform the weighing inside a glove box with a controlled nitrogen or argon

atmosphere.

If a glove box is not available, work quickly to minimize atmospheric exposure.

Place the weighing boat on the analytical balance and tare it.

Briefly open the main container, quickly transfer an approximate amount of the compound to

the weighing boat, and immediately reseal the main container.
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Record the mass. Avoid making adjustments on the open balance pan. If adjustments are

needed, remove the weighing boat, make the adjustment, and re-weigh.

Immediately transfer the weighed compound to your reaction vessel or solvent.

Protocol 2: Controlled Dehydration of Cobalt(II) Chloride
Hexahydrate

Spread a thin layer of cobalt(II) chloride hexahydrate in a shallow glass dish (e.g., a watch

glass or evaporating dish).

Place the dish in a vacuum oven.

Gently heat the sample under a partial vacuum. It is critical to heat slowly to avoid forming

oxides.[2]

To obtain the dihydrate (purple), heat to approximately 50-60 °C until the color change is

complete.

To obtain the anhydrous form (blue), gradually increase the temperature to 120-140 °C.

[17]

Once the dehydration is complete (indicated by a uniform color), turn off the heat and allow

the sample to cool to room temperature under vacuum.

Immediately transfer the cooled, anhydrous powder to a desiccator for storage.
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Caption: Experimental workflow for handling hygroscopic compounds.
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Caption: Troubleshooting decision tree for unexpected color changes.
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Caption: Hydration states and color changes of cobalt(II) chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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